Cas no 1251601-84-9 (1-{6-(2,5-dimethylphenyl)sulfanylpyrimidin-4-yl}-N-2-(pyrrolidin-1-yl)ethylpiperidine-4-carboxamide)

• Product Name: 1-{6-(2,5-dimethylphenyl)sulfanylpyrimidin-4-yl}-N-2-(pyrrolidin-1-yl)ethylpiperidine-4-carboxamide
• CAS No: 1251601-84-9
• MF: C₂₄H₃₃N₅OS
• MW: 439.616723775864
• CID: 5961041
• PubChem ID: 49664104
• Update Time: 2025-10-28

1-{6-(2,5-dimethylphenyl)sulfanylpyrimidin-4-yl}-N-2-(pyrrolidin-1-yl)ethylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-{6-(2,5-dimethylphenyl)sulfanylpyrimidin-4-yl}-N-2-(pyrrolidin-1-yl)ethylpiperidine-4-carboxamide
• F3406-6460
• 1251601-84-9
• AKOS024484745
• 1-[6-(2,5-dimethylphenyl)sulfanylpyrimidin-4-yl]-N-(2-pyrrolidin-1-ylethyl)piperidine-4-carboxamide
• VU0623968-1
• 1-(6-((2,5-dimethylphenyl)thio)pyrimidin-4-yl)-N-(2-(pyrrolidin-1-yl)ethyl)piperidine-4-carboxamide
• 1-{6-[(2,5-dimethylphenyl)sulfanyl]pyrimidin-4-yl}-N-[2-(pyrrolidin-1-yl)ethyl]piperidine-4-carboxamide

• Inchi： 1S/C24H33N5OS/c1-18-5-6-19(2)21(15-18)31-23-16-22(26-17-27-23)29-12-7-20(8-13-29)24(30)25-9-14-28-10-3-4-11-28/h5-6,15-17,20H,3-4,7-14H2,1-2H3,(H,25,30)
• InChI Key： ORONHENALKNTLH-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)C1=CC(=NC=N1)N1CCC(C(NCCN2CCCC2)=O)CC1

Computed Properties

• Exact Mass: 439.24058187g/mol
• Monoisotopic Mass: 439.24058187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 86.7Ų

Additional information on 1-{6-(2,5-dimethylphenyl)sulfanylpyrimidin-4-yl}-N-2-(pyrrolidin-1-yl)ethylpiperidine-4-carboxamide

Compound CAS No. 1251601-84-9: 1-{6-(2,5-Dimethylphenyl)sulfanylpyrimidin-4-yl}-N-2-(pyrrolidin-1-yl)ethylpiperidine-4-carboxamide

The compound with CAS No. 1251601-84-9, known as 1-{6-(2,5-dimethylphenyl)sulfanylpyrimidin-4-yl}-N-2-(pyrrolidin-1-yl)ethylpiperidine-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its complex structure, which includes a pyrimidine ring substituted with a sulfanyl group and a piperidine carboxamide moiety. The presence of these functional groups suggests potential bioactivity, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of novel drugs targeting various diseases, including cancer, inflammation, and infectious diseases. The sulfanyl group attached to the pyrimidine ring in this compound is particularly interesting, as it can influence the molecule's pharmacokinetic properties and bioavailability. Additionally, the piperidine carboxamide moiety is known to enhance the molecule's ability to interact with target proteins, potentially improving its efficacy as a therapeutic agent.

One of the most recent advancements in the study of this compound involves its potential application in oncology. Researchers have explored its ability to inhibit specific kinases involved in cancer cell proliferation and metastasis. Preclinical studies have demonstrated that this compound exhibits potent anti-proliferative activity against several cancer cell lines, making it a strong candidate for further investigation in clinical trials.

Moreover, the structural flexibility of this compound allows for further modification and optimization. Scientists are currently exploring the impact of substituting different groups on the pyrimidine ring and the piperidine moiety to enhance its therapeutic potential. These modifications could lead to the development of more effective drugs with fewer side effects.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and amide bond formation. The synthesis pathway has been optimized to ensure high yield and purity, which is crucial for its application in drug development.

Given its unique structure and promising biological activity, 1-{6-(2,5-dimethylphenyl)sulfanylpyrimidin-4-yl}-N-2-(pyrrolidin-1-yl)ethylpiperidine-4-carboxamide represents a significant advancement in medicinal chemistry. Its potential applications span across various therapeutic areas, and ongoing research continues to uncover new insights into its mechanisms of action and clinical utility.